Cas no 1214102-07-4 (tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate)

Tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate is a specialized carbamate derivative featuring a benzimidazole-substituted cyclohexyl scaffold. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which combines a carbamate-protected amine with a benzimidazole moiety—a motif known for its bioactivity. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic processes, while the cyclohexyl linker provides conformational flexibility. Its design makes it a potential intermediate for protease inhibitors or receptor-targeted therapeutics. The compound’s purity and well-defined structure support reproducible results in drug discovery applications.
tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate structure
1214102-07-4 structure
Product Name:tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate
CAS No:1214102-07-4
MF:C22H32N4O3
MW:400.514485359192
CID:5903317
PubChem ID:45503972
Update Time:2025-05-22

tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • CMCYEGNMPWXNQA-UHFFFAOYSA-N
    • tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate
    • tert-butyl (1-(((4-(1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)amino)-1-oxopropan-2-yl)carbamate
    • 1214102-07-4
    • F5782-0008
    • VU0520343-1
    • tert-butyl N-[1-[[4-(1H-benzimidazol-2-yl)cyclohexyl]methylamino]-1-oxopropan-2-yl]carbamate
    • AKOS024518402
    • Inchi: 1S/C22H32N4O3/c1-14(23-21(28)29-22(2,3)4)20(27)26(5)16-12-10-15(11-13-16)19-24-17-8-6-7-9-18(17)25-19/h6-9,14-16H,10-13H2,1-5H3,(H,23,28)(H,24,25)
    • InChI Key: JXXYZHBQBUOREJ-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC(C)C(N(C1CCC(C2NC3=CC=CC=C3N=2)CC1)C)=O

Computed Properties

  • Exact Mass: 400.24744090g/mol
  • Monoisotopic Mass: 400.24744090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 96.1Ų

tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5782-0008-2μmol
tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate
1214102-07-4
2μmol
$57.0 2023-09-09
Life Chemicals
F5782-0008-5μmol
tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate
1214102-07-4 90%+
5μl
$63.0 2023-05-20
Life Chemicals
F5782-0008-1mg
tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate
1214102-07-4
1mg
$54.0 2023-09-09
Life Chemicals
F5782-0008-2mg
tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate
1214102-07-4
2mg
$59.0 2023-09-09
Life Chemicals
F5782-0008-3mg
tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate
1214102-07-4 90%+
3mg
$63.0 2023-05-20
Life Chemicals
F5782-0008-4mg
tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate
1214102-07-4 90%+
4mg
$66.0 2023-05-20
Life Chemicals
F5782-0008-5mg
tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate
1214102-07-4 90%+
5mg
$69.0 2023-05-20

Additional information on tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate

tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate

The compound tert-butyl N-[1-({[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}carbamoyl)ethyl]carbamate, with the CAS number 1214102-07-4, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzodiazole moiety, a cyclohexane ring, and a carbamate group. The presence of these functional groups renders the compound versatile in its potential applications, particularly in drug design and material science.

Recent studies have highlighted the importance of benzodiazole-containing compounds in various biological systems. The benzodiazole ring, a key structural component of this compound, is known for its ability to participate in π-π interactions and hydrogen bonding, which are critical for molecular recognition and binding affinity. This makes tert-butyl N-[...]carbamate an attractive candidate for use as a scaffold in the development of bioactive molecules. Researchers have explored its potential as an intermediate in the synthesis of novel pharmaceutical agents, particularly in the context of anti-inflammatory and anticancer therapies.

The cyclohexane ring within the structure introduces rigidity and stability to the molecule, enhancing its pharmacokinetic properties. This feature is particularly advantageous in drug design, where maintaining the integrity of the molecule during metabolic processes is crucial. Additionally, the carbamate group at the terminus of the molecule contributes to its solubility and bioavailability, further enhancing its suitability for therapeutic applications.

From a synthetic perspective, the construction of this compound involves a series of carefully orchestrated reactions. The synthesis begins with the preparation of the benzodiazole derivative, followed by its coupling with a cyclohexane derivative through a reductive amination process. The final step involves the introduction of the tert-butyl carbamate group via nucleophilic substitution. This multi-step synthesis demonstrates the complexity and precision required to produce such specialized molecules.

In terms of applications, tert-butyl N-[...]carbamate has shown promise in several areas beyond traditional pharmacology. For instance, its ability to form self-assembled monolayers on various substrates has been explored for use in nanotechnology and surface modification. The molecule's unique combination of functional groups allows it to serve as a versatile building block for constructing advanced materials with tailored properties.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic strategies.

In conclusion, tert-butyl N-[...]carbamate represents a cutting-edge chemical entity with multifaceted applications across diverse scientific disciplines. Its intricate structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly significant role in advancing both scientific understanding and technological innovation.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.